Cas no 1936719-39-9 (3-(aminomethyl)-1,2,4-thiadiazole-5-carboxylic acid)

• Product Name: 3-(aminomethyl)-1,2,4-thiadiazole-5-carboxylic acid
• CAS No: 1936719-39-9
• MF: C₄H₅N₃O₂S
• MW: 159.166398763657
• CID: 5192395
• PubChem ID: 22099259
• Update Time: 2025-06-22

3-(aminomethyl)-1,2,4-thiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole-5-carboxylic acid, 3-(aminomethyl)-
• 3-(aminomethyl)-1,2,4-thiadiazole-5-carboxylic acid

• Inchi： 1S/C4H5N3O2S/c5-1-2-6-3(4(8)9)10-7-2/h1,5H2,(H,8,9)
• InChI Key： JJFVGFOVXNPMLU-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=NC(CN)=N1

Computed Properties

• Exact Mass: 159.01024758g/mol
• Monoisotopic Mass: 159.01024758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(aminomethyl)-1,2,4-thiadiazole-5-carboxylic acid

Comprehensive Overview of 3-(aminomethyl)-1,2,4-thiadiazole-5-carboxylic acid (CAS No. 1936719-39-9)

3-(aminomethyl)-1,2,4-thiadiazole-5-carboxylic acid (CAS No. 1936719-39-9) is a heterocyclic compound featuring a 1,2,4-thiadiazole core with both aminomethyl and carboxylic acid functional groups. This unique structure endows it with versatile chemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound's thiadiazole ring is known for its bioactivity, often explored in drug discovery for antimicrobial, antiviral, and anti-inflammatory applications.

Recent trends in organic synthesis highlight the growing demand for functionalized thiadiazoles, particularly those like 3-(aminomethyl)-1,2,4-thiadiazole-5-carboxylic acid, which serve as building blocks for bioactive molecules. Researchers are investigating its potential in designing small-molecule inhibitors targeting enzymes such as kinases and proteases, aligning with the surge in precision medicine. Its carboxylic acid moiety also facilitates conjugation with other pharmacophores, a strategy widely used in prodrug development.

In the context of sustainability, this compound’s synthetic routes are being optimized to reduce waste and energy consumption, addressing the pharmaceutical industry’s push toward green chemistry. Analytical techniques like HPLC and LC-MS are critical for characterizing its purity, a topic frequently searched by quality control professionals. Additionally, its stability under various pH conditions is a common subject in formulation studies, reflecting its relevance in drug delivery systems.

The aminomethyl group in 3-(aminomethyl)-1,2,4-thiadiazole-5-carboxylic acid offers reactivity for further derivatization, a feature exploited in combinatorial chemistry. This aligns with the rising interest in high-throughput screening libraries, where such scaffolds are prized for their diversity. Patent literature reveals its utility in anticancer agent design, particularly in modulating tumor microenvironment targets, a hot topic in oncology research.

From a commercial perspective, suppliers often list this compound under synonyms like 5-carboxy-1,2,4-thiadiazol-3-ylmethylamine, catering to varied nomenclature preferences. Its CAS No. 1936719-39-9 ensures unambiguous identification in regulatory documents, a detail emphasized in REACH compliance discussions. As synthetic methodologies advance, scalability remains a key focus, with queries around cost-effective synthesis frequently appearing in academic and industrial forums.

In summary, 3-(aminomethyl)-1,2,4-thiadiazole-5-carboxylic acid exemplifies the intersection of structural ingenuity and practical utility. Its applications span from medicinal chemistry to material science, driven by its modular reactivity and compatibility with modern catalytic protocols. Ongoing research continues to uncover novel roles for this scaffold, solidifying its status as a cornerstone in heterocyclic chemistry.